molecular formula C22H21FN4O2S B2363151 2-fluoro-N-(2-(2-oxo-2-(phenethylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide CAS No. 1105219-78-0

2-fluoro-N-(2-(2-oxo-2-(phenethylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

Cat. No. B2363151
CAS RN: 1105219-78-0
M. Wt: 424.49
InChI Key: HHVSJNZOXDEGSJ-UHFFFAOYSA-N
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Description

2-fluoro-N-(2-(2-oxo-2-(phenethylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C22H21FN4O2S and its molecular weight is 424.49. The purity is usually 95%.
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Scientific Research Applications

Analytical Reference Standard

This compound serves as an analytical reference standard in forensic chemistry and toxicology. It is used to calibrate instruments, validate methods, and develop analytical techniques for detecting and quantifying substances within a sample .

Research in Dissociative Anesthetics

As a derivative of the arylcyclohexylamine family, it has been studied for its dissociative effects . This research is crucial for understanding the pharmacology of dissociative anesthetics, which can lead to the development of new anesthetics or therapeutic agents .

Neuropharmacological Studies

The compound’s action on the central nervous system makes it a candidate for neuropharmacological studies . Researchers can explore its effects on neurotransmitter systems, which could contribute to the development of treatments for neurological disorders .

Drug Abuse Potential Assessment

Due to its structural similarity to known recreational drugs, it can be used to assess the potential for drug abuse . Studies can help in identifying its psychoactive properties and the risks associated with its non-medical use .

Development of Medical Imaging Agents

The fluorine atom present in the compound makes it potentially useful for the development of medical imaging agents , particularly in positron emission tomography (PET) scans. Fluorinated compounds are often used in PET imaging to study various biological processes .

Synthesis of Novel Pharmaceuticals

The compound’s unique structure provides a framework for the synthesis of novel pharmaceuticals . Chemists can modify its structure to create new drugs with potential therapeutic benefits for various diseases .

properties

IUPAC Name

2-fluoro-N-[2-[2-oxo-2-(2-phenylethylamino)ethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H21FN4O2S/c23-18-9-5-4-8-16(18)22(29)25-21-17-13-30-14-19(17)26-27(21)12-20(28)24-11-10-15-6-2-1-3-7-15/h1-9H,10-14H2,(H,24,28)(H,25,29)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HHVSJNZOXDEGSJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2=C(N(N=C2CS1)CC(=O)NCCC3=CC=CC=C3)NC(=O)C4=CC=CC=C4F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H21FN4O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

424.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-fluoro-N-(2-(2-oxo-2-(phenethylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

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